Cas no 1628612-41-8 (methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride)

Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride is a protected amino acid ester derivative, commonly employed in peptide synthesis and organic chemistry applications. The tert-butoxy group provides steric protection for the β-hydroxy functionality, enhancing stability during synthetic procedures. The hydrochloride salt form improves handling and solubility in polar solvents. This compound serves as a versatile intermediate for the preparation of modified amino acids and peptidomimetics, offering controlled reactivity for selective coupling reactions. Its structural features make it particularly useful in solid-phase peptide synthesis (SPPS) and medicinal chemistry research, where protecting group strategies are critical for regioselective transformations.

methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride structure

1628612-41-8 structure

Product Name:methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride

CAS No:1628612-41-8

MF:C₈H₁₈ClNO₃

MW:211.686421871185

MDL:MFCD30475847

CID:5161537

Update Time:2025-06-13

methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

- methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride
- MDL： MFCD30475847
- Inchi： 1S/C8H17NO3.ClH/c1-8(2,3)12-5-6(9)7(10)11-4;/h6H,5,9H2,1-4H3;1H
- InChI Key： PCIABNBULSRKSU-UHFFFAOYSA-N
- SMILES： C(N)(C(=O)OC)COC(C)(C)C.Cl

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 5

methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
eNovation Chemicals LLC	Y1054802-5g	H-DL-Ser(tBu)-OMe.HCl	1628612-41-8	98%	5g	$255	2024-06-05
eNovation Chemicals LLC	Y1054802-10g	H-DL-Ser(tBu)-OMe.HCl	1628612-41-8	98%	10g	$390	2024-06-05
eNovation Chemicals LLC	Y1054802-25g	H-DL-Ser(tBu)-OMe.HCl	1628612-41-8	98%	25g	$640	2024-06-05
eNovation Chemicals LLC	Y1054802-100g	H-DL-Ser(tBu)-OMe.HCl	1628612-41-8	98%	100g	$1435	2024-06-05
eNovation Chemicals LLC	Y1054802-1g	H-DL-Ser(tBu)-OMe.HCl	1628612-41-8	98%	1g	$125	2024-06-05

methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride Related Literature

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Additional information on methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride

Comprehensive Overview of Methyl 2-amino-3-(tert-butoxy)propanoate Hydrochloride (CAS No. 1628612-41-8)

Methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride (CAS No. 1628612-41-8) is a specialized organic compound widely utilized in pharmaceutical research, peptide synthesis, and fine chemical applications. Its unique structure, featuring a tert-butoxy group and an amino ester moiety, makes it a versatile intermediate for designing bioactive molecules. With the growing demand for custom synthesis and drug discovery, this compound has gained attention for its role in optimizing reaction pathways and improving yield efficiency.

In recent years, researchers have focused on sustainable synthesis methods and green chemistry approaches, aligning with global trends toward environmentally friendly practices. The compound’s hydrochloride salt form enhances stability, making it suitable for storage and transportation under controlled conditions. Its applications extend to protease inhibitors and enzyme substrates, where its structural flexibility allows for precise modifications. As the pharmaceutical industry emphasizes high-purity intermediates, methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride stands out for its reliability in multi-step syntheses.

The compound’s CAS No. 1628612-41-8 is frequently searched in academic databases and commercial catalogs, reflecting its relevance in medicinal chemistry. Users often inquire about its solubility, melting point, and compatibility with common reagents like DCC (dicyclohexylcarbodiimide) or HOBt (hydroxybenzotriazole). Analytical techniques such as HPLC and NMR are employed to verify its purity, ensuring compliance with industry standards. Additionally, its role in peptide coupling reactions has been explored in recent publications, highlighting its potential for bioconjugation strategies.

From a commercial perspective, suppliers emphasize batch-to-batch consistency and scalable production to meet the needs of contract research organizations (CROs). The compound’s tert-butoxy group offers steric protection during synthesis, reducing side reactions—a feature valued in high-throughput screening workflows. Furthermore, its compatibility with solid-phase peptide synthesis (SPPS) systems makes it a preferred choice for developing novel therapeutics.

Emerging trends in preclinical research have also spotlighted this compound’s utility in prodrug design and targeted drug delivery. Its ester functionality allows for controlled release profiles, addressing challenges in bioavailability optimization. As the scientific community explores AI-driven molecular modeling, compounds like methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride serve as critical building blocks for in silico simulations and structure-activity relationship (SAR) studies.

In summary, methyl 2-amino-3-(tert-butoxy)propanoate hydrochloride (CAS No. 1628612-41-8) bridges the gap between academic innovation and industrial application. Its adaptability to green chemistry principles and relevance in next-generation therapeutics underscore its importance in modern synthetic chemistry. For researchers seeking reliable intermediates with proven performance, this compound remains a cornerstone in advancing precision medicine and molecular engineering.